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Compound of Interest

Compound Name: 2-Octenedioic acid

CAS No.: 124791-62-4

Cat. No.: B1146803 Get Quote

Executive Summary & Immediate Action
2-Octenedioic acid (CAS: 5698-50-0) is an unsaturated dicarboxylic acid intermediate often

utilized in metabolic research and polymer synthesis.[1][2] While not classified as an acutely

toxic P-list substance (EPA), it poses specific risks as a Skin/Eye Irritant (Category 2) and

contributes significantly to Chemical Oxygen Demand (COD) in aqueous systems.[1]

The Golden Rule of Disposal: Do not discharge 2-Octenedioic acid directly into municipal

sewer systems. Even if neutralized, the aliphatic chain contributes to high biological oxygen

demand and may disrupt aquatic ecosystems.[1] The primary disposal route is High-

Temperature Incineration via a licensed hazardous waste contractor.[1]

Chemical Profile & Risk Assessment
To dispose of a chemical safely, one must understand its behavior.[1] 2-Octenedioic acid
behaves as a weak organic acid with two ionizable protons.[1][2]
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Property Data Operational Implication

Physical State Solid (Crystalline powder)

Dust inhalation risk; requires

N95 or fume hood handling.[1]

[2]

Acidity (pKa)
~4.4 (COOH #1), ~5.5 (COOH

#2)*

Weak acid.[1][2] Reacts

vigorously with strong oxidizers

and bases.[1]

Solubility
Low in water; High in

DMSO/Methanol

Hydrophobic nature makes

aqueous neutralization slow

and inefficient.[1][2]

Hazard Codes H315, H319, H335

Irritant to mucous membranes.

[1][2] Avoid dust generation.[1]

[3][4]

Flash Point >110°C (Estimated)
Combustible but not

flammable.

*pKa values extrapolated from structural analogs (e.g., Suberic acid, Fumaric acid).[1]

Personal Protective Equipment (PPE) Matrix
Before initiating any disposal procedure, ensure the following barrier protection is in place.

Respiratory: NIOSH N95 (for solids) or Half-mask respirator with organic vapor cartridges (if

heating/dissolving).[1]

Dermal: Nitrile gloves (Minimum thickness: 0.11 mm).[1] Breakthrough time >480 min.[1]

Ocular: Chemical splash goggles (ANSI Z87.1).[1] Safety glasses are insufficient for powder

handling.

Disposal Decision Logic (Workflow)
The following decision matrix dictates the disposal stream based on the physical state and

purity of the waste.
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Waste: 2-Octenedioic Acid

Physical State?

Pure Solid / Powder

Solid

In Solution

Liquid

Stream A: Solid Organic Waste
(Incineration)

Double Bag & Label

Solvent Type?

Halogenated
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(MeOH, DMSO, Water)

No Halogens

Stream B: Halogenated Liquid Waste Stream C: Non-Halogenated Liquid Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Octenedioic acid waste streams. Note that "Down

the drain" is not a valid option.

Detailed Disposal Protocols
Protocol A: Solid Waste (Preferred)
Best for: Expired reagents, surplus powder, or contaminated weighing boats.[1]
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Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) to prevent

exothermic reactions.[1]

Containment: Place the solid material in a screw-cap high-density polyethylene (HDPE) or

glass jar.

Labeling: Label clearly as "Hazardous Waste - Solid Organic Acid (2-Octenedioic Acid)."

Secondary Containment: If the primary container is fragile (glass), place it inside a sealable

plastic bag.

Disposal: Hand over to your facility's EHS hazardous waste contractor for incineration.[1]

Protocol B: Liquid Waste (Solutions)
Best for: Reaction mixtures or mother liquors.[1]

pH Check: If the solution is highly acidic (pH < 2), consider neutralizing to pH 5–9 using

Sodium Bicarbonate before adding to the waste carboy.[1] Reason: This prevents corrosion

of the waste container and reduces risk if accidentally mixed with incompatible wastes.

Solvent Compatibility:

Scenario 1 (Halogenated): If dissolved in DCM or Chloroform, pour into the Halogenated

Waste carboy.[1]

Scenario 2 (Combustible): If dissolved in Acetone, Methanol, or Ethyl Acetate, pour into

the Non-Halogenated Organic carboy.[1]

Documentation: Record the approximate concentration of 2-Octenedioic acid on the waste

tag.

Emergency Spill Management (Neutralization)
Context: This protocol is for accidental spills on the benchtop or floor, not for routine disposal.

The Chemistry:

Note: The reaction generates Carbon Dioxide gas.[1] Rapid addition causes foaming.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Octenoic-acid
https://www.benchchem.com/product/b1146803?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Octenoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Octenoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Octenoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Octenoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Octenoic-acid
https://www.benchchem.com/product/b1146803?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Octenoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Octenoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Spill Cleanup:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[1]

PPE Up: Don nitrile gloves, goggles, and a lab coat.[1] If dust is airborne, wear an N95

mask.[1]

Contain: If liquid, dike the spill with absorbent pads.[1] If solid, cover gently to prevent dust.

[1]

Neutralize:

Prepare a slurry of Sodium Bicarbonate (NaHCO₃) or Calcium Carbonate.[1]

Why not NaOH? Sodium Hydroxide is too aggressive and can cause secondary chemical

burns.[1]

Sprinkle the bicarbonate over the acid.[1] If the acid is dry, dampen the bicarbonate slightly

with water to initiate the reaction.[1]

Wait: Allow the bubbling (CO₂ evolution) to cease.

Collect: Scoop the resulting sludge into a waste bag.

Clean: Wash the surface with soap and water.[1][3][4] Test the surface pH with litmus paper

to ensure it is neutral (pH 6–8).[1]

Storage Requirements (Pre-Disposal)
Until waste pickup occurs, store 2-Octenedioic acid waste under these conditions to maintain

stability:

Temperature: Ambient (15–25°C).

Segregation: Store away from Bases (Amamines, Hydroxides) and Oxidizers (Peroxides).[1]

Container: Keep tightly closed to prevent moisture absorption (hygroscopic potential).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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